Ethyl (2-nitro-5-(pentafluorosulfanyl)phenyl) acetate
Overview
Description
Ethyl (2-nitro-5-(pentafluorosulfanyl)phenyl) acetate is a useful research compound. Its molecular formula is C10H10F5NO4S and its molecular weight is 335.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pentafluorosulfanyl-Containing Compounds
Ethyl (2-nitro-5-(pentafluorosulfanyl)phenyl) acetate serves as an intermediate in the synthesis of various pentafluorosulfanyl-containing compounds, such as indoles and oxindoles. A notable method involves vicarious nucleophilic substitution (VNS) of nitro(pentafluorosulfanyl)benzenes followed by catalytic hydrogenation, providing a two-step, atom-economical route to these compounds. The VNS reaction with ethyl chloroacetate and subsequent nitro group reduction followed by thermal cyclization has been used to furnish SF5-containing oxindoles, showcasing the compound's utility in synthesizing complex structures with potential applications in materials science and pharmaceuticals (Iakobson, Pošta, & Beier, 2013).
Thermodynamic Properties in Solvents
The solubility and thermodynamic properties of related nitrophenyl derivatives in organic solvents like acetonitrile, propan-2-ol, and ethyl acetate have been studied, providing insights into the dissolution behavior and potential solvent interactions of this compound. Understanding these properties is crucial for its application in various chemical reactions and processes (Marshalek et al., 2017).
Properties
IUPAC Name |
ethyl 2-[2-nitro-5-(pentafluoro-λ6-sulfanyl)phenyl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F5NO4S/c1-2-20-10(17)6-7-5-8(21(11,12,13,14)15)3-4-9(7)16(18)19/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFSKYJYVIQNZRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=CC(=C1)S(F)(F)(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F5NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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